Cas no 26732-25-2 (1-Bromo-4-(2-chloroethane)sulfonylbenzene)

1-Bromo-4-(2-chloroethane)sulfonylbenzene is a versatile organosulfur compound featuring both bromo and chloroethylsulfonyl functional groups, making it a valuable intermediate in organic synthesis. The bromine substituent facilitates further cross-coupling reactions, while the chloroethylsulfonyl moiety enhances reactivity in nucleophilic substitutions and cyclization processes. This compound is particularly useful in pharmaceutical and agrochemical research, where its bifunctional structure allows for selective modifications. Its stability under standard conditions ensures reliable handling and storage. The distinct electronic properties imparted by the sulfonyl group also contribute to its utility in designing complex molecular architectures, including heterocycles and polymer precursors.
1-Bromo-4-(2-chloroethane)sulfonylbenzene structure
26732-25-2 structure
Product Name:1-Bromo-4-(2-chloroethane)sulfonylbenzene
CAS No:26732-25-2
MF:C8H8BrClO2S
MW:283.569919586182
MDL:MFCD01124703
CID:255757
PubChem ID:99232
Update Time:2025-10-29

1-Bromo-4-(2-chloroethane)sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-[(2-chloroethyl)sulfonyl]-
    • 1-bromo-4-(2-chloroethylsulfonyl)benzene
    • 1-BROMO-4-[(2-CHLOROETHYL)SULFONYL]BENZENE
    • p-Bromophenyl 2-chloroethyl sulfone
    • Sulfone,p-bromophenyl 2-chloroethyl
    • Benzene, 1-bromo-4-((2-chloroethyl)sulfonyl)-
    • 3-06-00-01048 (Beilstein Handbook Reference)
    • sulfone,p-bromophenyl2-chloroethyl
    • NSC 202564
    • 1-Bromo-4-[(2-chloroethane)sulfonyl]benzene
    • NS-04706
    • 1-Bromo-4-((2-chloroethyl)sulfonyl)benzene
    • 1-Bromo-4-(2-chloro-ethanesulfonyl)-benzene
    • Z56346909
    • CS-0213099
    • Benzene, 1-bromo-4-[(2-chloroethyl)sulfonyl]-
    • SCHEMBL3514586
    • 1-bromo-4-(2-chloroethanesulfonyl)benzene
    • BRN 2270062
    • NSC202564
    • 26732-25-2
    • DTXSID60181243
    • Sulfone, p-bromophenyl 2-chloroethyl
    • BBA73225
    • EN300-09255
    • DCG5L9RB6C
    • BSSDAMWQINGNMC-UHFFFAOYSA-N
    • MFCD01124703
    • AKOS008965633
    • NSC-202564
    • 1-Bromo-4-(2-chloroethane)sulfonylbenzene
    • MDL： MFCD01124703
    • Inchi： 1S/C8H8BrClO2S/c9-7-1-3-8(4-2-7)13(11,12)6-5-10/h1-4H,5-6H2
    • InChI Key： BSSDAMWQINGNMC-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)S(CCCl)(=O)=O

Computed Properties

  • Exact Mass: 281.91200
  • Monoisotopic Mass: 281.912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.617
  • Boiling Point: 400.4°Cat760mmHg
  • Flash Point: 196°C
  • Refractive Index: 1.568
  • PSA: 42.52000
  • LogP: 3.54240

1-Bromo-4-(2-chloroethane)sulfonylbenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-4-(2-chloroethane)sulfonylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B683883-25mg
1-Bromo-4-[(2-chloroethane)sulfonyl]benzene
 26732-25-2
25mg
 $ 64.00 2023-04-18
TRC
B683883-50mg
1-Bromo-4-[(2-chloroethane)sulfonyl]benzene
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 $ 75.00 2023-04-18
TRC
B683883-100mg
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 $ 87.00 2023-04-18
TRC
B683883-250mg
1-Bromo-4-[(2-chloroethane)sulfonyl]benzene
 26732-25-2
250mg
 $ 98.00 2023-04-18
Chemenu
CM344484-1g
1-bromo-4-(2-chloroethylsulfonyl)benzene
 26732-25-2 95%+
1g
 $343 2022-06-11
Chemenu
CM344484-5g
1-bromo-4-(2-chloroethylsulfonyl)benzene
 26732-25-2 95%+
5g
 $1058 2022-06-11
Chemenu
CM344484-10g
1-bromo-4-(2-chloroethylsulfonyl)benzene
 26732-25-2 95%+
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 $1572 2022-06-11
abcr
AB294773-250 mg
1-Bromo-4-[(2-chloroethane)sulfonyl]benzene; .
 26732-25-2
250 mg
 €210.30 2023-07-20
abcr
AB294773-1 g
1-Bromo-4-[(2-chloroethane)sulfonyl]benzene; .
 26732-25-2
1 g
 €490.80 2023-07-20
abcr
AB294773-5 g
1-Bromo-4-[(2-chloroethane)sulfonyl]benzene; .
 26732-25-2
5 g
 €1,425.80 2023-07-20

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